Cas no 1823885-88-6 (3-Bromo-6-hydroxypicolinamide)

• Product Name: 3-Bromo-6-hydroxypicolinamide
• CAS No: 1823885-88-6
• MF: C₆H₅BrN₂O₂
• MW: 217.020100355148
• CID: 5059463
• Update Time: 2025-10-18

3-Bromo-6-hydroxypicolinamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-oxo-1,6-dihydropyridine-2-carboxamide
• 3-Bromo-6-hydroxypicolinamide

• Inchi： 1S/C6H5BrN2O2/c7-3-1-2-4(10)9-5(3)6(8)11/h1-2H,(H2,8,11)(H,9,10)
• InChI Key： PXQYYGWOQRRHQW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(NC=1C(N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: -0.3
• Topological Polar Surface Area: 72.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-Bromo-6-hydroxypicolinamide

3-Bromo-6-Hydroxypicolinamide: A Comprehensive Overview

3-Bromo-6-hydroxypicolinamide, also known by its CAS number 1823885-88-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of picolinamides, which are derivatives of picolinic acid. The structure of 3-bromo-6-hydroxypicolinamide consists of a pyridine ring with a bromine atom at the 3-position and a hydroxyl group at the 6-position, along with an amide functional group. This unique combination of functional groups makes it a versatile molecule with potential applications in various scientific domains.

The synthesis of 3-bromo-6-hydroxypicolinamide typically involves multi-step organic reactions. One common approach is the bromination of 6-hydroxypicolinic acid, followed by amidation to introduce the amide group. The reaction conditions, such as temperature and solvent, play a crucial role in achieving high yields and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the environmental footprint associated with its production.

In terms of applications, 3-bromo-6-hydroxypicolinamide has shown promise in the field of drug discovery. Its structural features make it an ideal candidate for exploring interactions with biological targets, such as enzymes and receptors. For instance, studies have demonstrated its potential as a ligand for metalloenzymes, where the bromine and hydroxyl groups can coordinate with metal ions. This property could be exploited in designing inhibitors for diseases associated with metalloenzyme activity.

Beyond pharmacology, 3-bromo-6-hydroxypicolinamide has also found applications in materials science. Its ability to act as a coordinating ligand makes it useful in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their potential use in gas storage, catalysis, and sensing technologies. Recent research has highlighted its role in creating MOFs with enhanced stability and surface area, opening new avenues for industrial applications.

The electronic properties of 3-bromo-6-hydroxypicolinamide have been extensively studied using computational chemistry techniques. These studies reveal that the presence of electron-withdrawing groups like bromine significantly affects the molecule's reactivity and electronic distribution. Such insights are invaluable for predicting its behavior in different chemical environments and for designing derivatives with tailored properties.

In conclusion, 3-bromo-6-hydroxypicolinamide, CAS number 1823885-88-6, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers in drug discovery, materials science, and beyond. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.